5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-2-(ethylthio)-1H-imidazole

• IUPAC Name: 5-(4-bromophenyl)-1-[4-(difluoromethoxy)phenyl]-2-ethylsulfanylimidazole
• InChI: InChI=1S/C18H15BrF2N2OS/c1-2-25-18-22-11-16(12-3-5-13(19)6-4-12)23(18)14-7-9-15(10-8-14)24-17(20)21/h3-11,17H,2H2,1H3
• InChI Key: FMVMWEKVICWDRM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(N1C2=CC=C(C=C2)OC(F)F)C3=CC=C(C=C3)Br
• Molecular Formula: C18H15BrF2N2OS
• Molecular Weight: 425.3 g/mol

Description

5-(4-bromophenyl)-1-(4-(difluoromethoxy)phenyl)-2-(ethylthio)-1H-imidazole, also known as BDF-8639, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDF-8639 belongs to the class of imidazole derivatives, which are known for their diverse pharmacological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Multifunctional Mononuclear Complexes : Studies on bisthienylethenes containing N,O-donor binding sites have led to the synthesis of multifunctional mononuclear complexes with distinct magnetic behaviors and photochromic properties. These findings suggest potential applications in the development of materials with switchable magnetic and optical properties (Cao et al., 2015).

• Aryl Radical Building Blocks : Research on 2-(2-Bromophenyl)ethyl groups as building blocks in radical cyclisation reactions onto azoles indicates the synthesis of tri- and tetra-cyclic heterocycles. This methodology could be adapted for the synthesis of complex molecules with potential pharmacological applications (Allin et al., 2005).

• Anion Exchange Membrane : The development of poly(arylene ether sulfone) containing bulky imidazole groups for alkaline anion exchange membranes highlights the relevance of imidazole-based compounds in improving the performance and stability of membranes for fuel cell applications (Yang et al., 2014).

Material Science Applications

• Electrochromic Properties : Investigation into the influence of hydrogen bonding on the electrochromic properties of conducting polymers based on imidazole derivatives shows that manipulating the main chain conformation through acid and base treatments can control the optical properties of polymers. This research could inform the design of advanced electrochromic devices (Akpinar et al., 2012).

Potential Pharmacological Interest

• Synthesis of Imidazole Derivatives : The synthesis of novel imidazole derivatives with enhanced fluorescence intensity suggests applications in bioimaging and as fluorescent markers. Such derivatives could be utilized in various diagnostic applications to enhance visualization techniques (Ghasemi & Fathi, 2017).